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Compound of Interest

Compound Name: Lanthanum sulfide
CAS No.: 12031-49-1
Cat. No.: B082993
Get Quote
. J

Executive Summary
Lanthanum Sulfide (
) in its cubic gamma (

) polymorph represents a critical advancement in infrared (IR) window technology. Unlike Zinc
Sulfide (ZnS), which suffers from poor mechanical hardness and erosion resistance, or oxide
ceramics (Sapphire, Spinel), which cut off transmission beyond 5-6

m,

offers a unique "middle ground": it combines broadband transmission (0.5 to 14
m) with superior mechanical durability (Hardness

6 GPa) compared to standard chalcogenides.

This guide details the specific protocols required to synthesize phase-pure
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and densify it into transparent ceramic bodies. The primary technical challenge addressed here
is the stabilization of the metastable cubic phase and the mitigation of sulfur volatilization
during high-temperature sintering.

Material Properties & Comparative Analysis
The value of

lies inits Th

P

cubic crystal structure, which provides isotropic optical properties (zero birefringence) essential
for high-resolution imaging systems.

Table 1: Comparative Properties of IR Window Materials
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Technical Insight: The

phase is often cited in literature but is frequently an impurity-stabilized oxysulfide (

). Strict oxygen control is required to avoid this phase, as it introduces absorption
bands and anisotropy.

Protocol A: Synthesis of Phase-Pure Powder

Direct reaction of elements is dangerous and difficult to control. The preferred industrial route is
the Sulfidization of Lanthanum Oxide using Carbon Disulfide (

) or Hydrogen Sulfide (
).

Mechanism
Step-by-Step Workflow

e Precursor Preparation:
o Start with high-purity

(99.99%).
o Critical Step: Calcining

at 900°C for 2 hours is mandatory to remove absorbed moisture/hydroxides (

), which cause incomplete sulfidization.
 Sulfidization Reaction:
o Load oxide powder into a graphite boat within a quartz tube furnace.

o Purge with Argon (Ar) for 30 mins.
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o Introduce
vapor (carried by Ar) or
gas.

o Ramp: 5°C/min to 1050°C.

o Dwell: 4—6 hours.

e Phase Control (The

Challenge):

o The product at 1050°C is typically

or mixed
phase.

o To obtain

-phase powder, one must either:

= A) Process at higher temps (>1300°C) and quench (risks stoichiometry loss).

» B) Use the sintering step (Protocol B) to drive the phase transformation under pressure.
We recommend Path B.

Protocol B: Sulfur-Compensated Densification (Hot
Pressing)

Sintering

is difficult because sulfur has high vapor pressure at sintering temperatures. Loss of sulfur
leads to non-stoichiometric

(black/opaque).
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Methodology: Vacuum Hot Pressing (VHP) or Spark Plasma Sintering (SPS) with
encapsulation.

Experimental Setup

e Equipment: Vacuum Hot Press (e.g., Thermal Technology or equivalent).
e Die: High-density Graphite (POCO grade).

e Liners: Graphite foil + Boron Nitride (BN) spray to prevent reaction with the die.

The Protocol

o Powder Handling (Inert Environment):

o hydrolyzes in moist air (

).

o Requirement: All powder weighing and die loading must occur in a glovebox (

ppm

e Die Loading:
o Load the

powder.

o Stoichiometry Trick: Add 1-2 wt% excess Sulfur powder mixed into the batch, OR place a
"sacrificial” sulfide bed (like ZnS powder) at the die periphery to create high

vapor pressure.
¢ Sintering Cycle:

o Vacuum: Pull
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Torr.

o Ramp 1: Heat to 800°C at 10°C/min. Apply minimal pressure (5 MPa) to degas.
o Ramp 2: Heat to 1350°C — 1450°C. (This temperature triggers the

transition).

o Pressure: Apply 30-50 MPa once temperature exceeds 1200°C.
o Soak: Hold for 1-2 hours.
o Cooling: Controlled cooling (5°C/min) to prevent thermal shock.
o Post-Process Annealing (Critical for Transparency):
o The as-pressed sample will likely be dark/opaque due to slight sulfur deficiency.
o Anneal: Place sample in a furnace with flowing

(or sealed ampoule with S) at 1000°C for 4-8 hours.

o Result: Sample transitions from dark to yellow/clear.

Visualization of Workflows
Diagram 1: Phase Transformation & Synthesis Logic

This diagram illustrates the critical pathway from oxide precursor to the desired cubic gamma
phase.

r | Phase Transition Hot Pressing Densification y-La2S3 Ceramic

(>1300°C, 50 MPa) (Cubic - IR Transparent)

Click to download full resolution via product page

Caption: Synthesis pathway converting Lanthanum Oxide to Cubic Lanthanum Sulfide via
sulfidization and pressure-assisted phase transition.
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Diagram 2: Sintering & Validation Logic Gate

This diagram details the decision-making process during the densification protocol to ensure
stoichiometry.

Powder Loading
(Glovebox)

Hot Press Cycle
1400°C / 50 MPa

Visual Inspection

Common

Result: Black/Opaque
(Sulfur Deficient)

Sulfur Anneal
(H2S Atmosphere, 1000°C)

Result: Yellow/Clear
(Stoichiometric)

FTIR / XRD Check

Click to download full resolution via product page

Caption: Logic flow for sintering
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. Most as-pressed samples require a sulfur-annealing step to restore optical transparency.

Characterization & Validation Standards

To validate the quality of the produced ceramic, the following metrics must be met:
o X-Ray Diffraction (XRD):
o Target: Pure cubic phase (Space group
).
o Fail Criteria: Presence of orthorhombic peaks (

-phase) indicates insufficient sintering temperature. Presence of

peaks indicates oxygen contamination.
e FTIR Spectroscopy:
o Target:

in-line transmission from 8-12
m (uncoated).

o Impurity Check: Look for absorption peak at 1100 cm

(S-O bond) or 3400 cm

(O-H bond).
e Microscopy (SEM):

o Fracture surface should show transgranular fracture (indicating high grain boundary
strength) and minimal porosity (
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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